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Compound of Interest

Compound Name: Rs-029
CAS No.: 110230-95-0
Cat. No.: B1680039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Rs-029, a chemical compound identified as an inhibitor of Na+/K+ ATPase and an activator of
Mg2+ ATPase. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Chemical and Physical Properties of Rs-029

A summary of the known quantitative data for Rs-029 (CAS No. 110230-95-0) is presented
below. This information is crucial for understanding the substance's behavior and potential
hazards.
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Property Value

CAS Number 110230-95-0

Molecular Formula C13H16N606

Molecular Weight 352.3 g/mol

Boiling Point 642.6°C at 760 mmHg
Flash Point 342.5°C

Density 1.54 g/cm3

Vapor Pressure 2.08E-16 mmHg at 25°C

Experimental Protocols Cited

The information regarding the function of Rs-029 as a Na+/K+ ATPase inhibitor and a Mg2+
ATPase activator is based on the following study:

e Rybczynska M, et al. The influence of 2-acetoxy-1, 3-di(nitroimidazolyl)propane derivatives
on human red blood cell membrane ATP-ase activity. Pol J Pharmacol Pharm. 1987 Jan-
Feb;39(1):5-10.

Rs-029 Disposal Workflow

The following diagram outlines the procedural flow for the safe disposal of Rs-029 waste.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Rs-029 laboratory waste.
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Step-by-Step Disposal Procedures for Rs-029

Important Note: A specific Safety Data Sheet (SDS) for Rs-029 with detailed disposal
instructions is not publicly available. Therefore, Rs-029 should be treated as a hazardous
chemical. These procedures are based on general best practices for the disposal of laboratory
chemical waste. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

1. Personal Protective Equipment (PPE):

o Before handling Rs-029 waste, ensure you are wearing appropriate PPE, including:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles or a face shield.
o Alaboratory coat.

2. Waste Segregation:

e Do not mix Rs-029 waste with general laboratory trash.

e Segregate waste streams:

o Solid Waste: Collect unused Rs-029 powder, contaminated weigh boats, and
contaminated consumables (e.qg., pipette tips, wipes) in a designated, leak-proof container
for solid hazardous waste.

o Liquid Waste: Collect solutions containing Rs-029 in a separate, clearly labeled, and
sealed container for liquid hazardous waste. Ensure the container is compatible with the
solvent used.

o Sharps Waste: Any sharps (e.g., needles, contaminated glassware) that have come into
contact with Rs-029 must be disposed of in a designated sharps container.

3. Waste Container Labeling:

» All waste containers must be clearly labeled as "Hazardous Waste."
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The label must include:

o

The full chemical name: "Rs-029" and CAS number "110230-95-0".

[¢]

An approximate concentration and volume/mass of the waste.

The date the waste was first added to the container.

[¢]

[e]

The primary hazard associated with the waste (if known, otherwise label as "Caution:
Chemical of Unknown Toxicity").

. Storage:

Store sealed hazardous waste containers in a designated and secure satellite accumulation
area within the laboratory.

This area should be away from drains and sources of ignition.

Use secondary containment (e.g., a chemical-resistant tray or bin) to prevent the spread of
material in case of a leak.

. Disposal:
Do not dispose of Rs-029 down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste pickup requests.
. Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact with
Rs-029 using an appropriate solvent and cleaning procedure.

Dispose of all cleaning materials as hazardous solid waste.
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By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of Rs-029, minimizing risks to themselves, their colleagues, and the
environment.

» To cite this document: BenchChem. [Proper Disposal Procedures for Rs-029]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680039/docs#proper-disposal-procedures-for-rs-
029]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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